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Compound of Interest

Compound Name: cis-1,2-Dibenzoylethylene

Cat. No.: B14747115

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical and structural
properties of cis-1,2-Dibenzoylethylene. The information is compiled from various scientific
sources to support research and development activities.

Chemical Identity and Structure

cis-1,2-Dibenzoylethylene, with the IUPAC name (Z)-1,4-diphenylbut-2-ene-1,4-dione, is an
organic compound characterized by two benzoyl groups attached to a carbon-carbon double
bond in a cis (or Z) configuration.[1][2] This stereoisomeric form is notable for its distinct
physical properties and reactivity compared to its trans counterpart.

The chemical structure of cis-1,2-Dibenzoylethylene is visualized in the following diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Fundamental
Properties of cis-1,2-Dibenzoylethylene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14747115#fundamental-properties-of-cis-1-2-
dibenzoylethylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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